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Compound of Interest

Compound Name: Orforglipron

Cat. No.: B8075279

The proper disposal of investigational compounds like orforglipron is critical for maintaining
laboratory safety, ensuring environmental protection, and adhering to regulatory standards.
This guide provides detailed procedures for the handling and disposal of orforglipron in a
research setting, based on available safety data and general best practices for pharmaceutical
waste management.

Hazard Classification and Safety Precautions

There is conflicting information regarding the hazard classification of orforglipron. One Safety
Data Sheet (SDS) indicates that the substance is not classified as hazardous under the
Globally Harmonized System (GHS).[1] However, another SDS classifies it as harmful if
swallowed, a skin and eye irritant, and a potential cause of respiratory irritation.[2] Given this
discrepancy, it is imperative to handle orforglipron with caution, assuming it to be hazardous
until further information is available.[3]

Recommended Personal Protective Equipment (PPE):
o Eye Protection: Safety goggles with side-shields.[2]
e Hand Protection: Protective gloves.[2]

e Body Protection: Impervious clothing, such as a lab coat.
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» Respiratory Protection: A suitable respirator should be used, especially when handling the
powder form, to avoid inhalation.

Ensure adequate ventilation and have accessible safety showers and eye wash stations in the
work area.

Orforglipron Waste Segregation and Collection

Proper segregation of waste is the first step in compliant disposal. Do not mix orforglipron
waste with other chemical waste streams unless their compatibility has been confirmed.

e Solid Waste:

o Collect unused or expired pure orforglipron powder, tablets, or capsules in a dedicated
and clearly labeled waste container.

o Contaminated materials such as weighing papers, gloves, and other disposable labware
should also be placed in this designated container.

o The container must be made of a material compatible with the chemical and have a
secure lid.

e Liquid Waste:
o Collect all solutions containing orforglipron in a dedicated, leak-proof container.
o This container should be stored in secondary containment to prevent spills.

All waste containers must be clearly labeled with "Non-Hazardous Pharmaceutical Waste" (or
as hazardous if institutional policy dictates a cautious approach), "Orforglipron,” the
accumulation start date, and the contact information for the principal investigator or laboratory.

Storage and Disposal Pathway

Store all orforglipron waste containers in a designated satellite accumulation area within the
laboratory. These containers must be kept closed except when waste is being added. The
storage area should be located away from drains and incompatible chemicals.
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Crucially, do not dispose of orforglipron down the drain or in the regular trash. The U.S.
Environmental Protection Agency (EPA) and the Food and Drug Administration (FDA) prohibit
the sewering of pharmaceutical waste.

The designated disposal pathway is through your institution's Environmental Health and Safety
(EHS) office or a licensed chemical waste disposal contractor. These entities are equipped to
handle and dispose of chemical waste in accordance with all local, state, and federal
regulations. In many jurisdictions, non-hazardous chemical waste must be incinerated.

Experimental Protocols for Waste Characterization

In a research and development context, a waste characterization assessment should be
performed for any novel compound. This typically involves the following tests to determine if the
waste exhibits hazardous characteristics as defined by the Resource Conservation and
Recovery Act (RCRA).

Hazardous Characteristic
Threshold

Test Procedure

Determine the flashpoint of the ]
Flashpoint below 60°C

Ignitability Test liguid waste using a Pensky-
g y a g y (140°F).

Martens closed-cup tester.

Measure the pH of aqueous
. ] ) pH less than or equal to 2, or
Corrosivity Test waste solutions using a
. greater than or equal to 12.5.
calibrated pH meter.

The Toxicity Characteristic
o Leaching Procedure simulates ) )
Toxicity Test (TCLP) ] ] Varies by contaminant.
landfill leaching to analyze for

specific toxic contaminants.

Disposal Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the procedural workflow for proper orforglipron disposal and
a simplified representation of its mechanism of action.
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Caption: Orforglipron laboratory waste disposal workflow.
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Caption: Simplified signaling pathway of Orforglipron.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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